1,2-Dimyristoyl-sn-glycero-3-phosphate (sodium salt)
1,2-Dimyristoyl-sn-glycero-3-phosphate (sodium salt)
Phosphatidic acids (PAs) can be formed by the acylation of lysophosphatidic acids, the phosphorylation of diacylglycerols, or the removal of the choline group from phosphatidylcholine. They have important roles in intracellular and extracellular signaling. 1,2-Dimyristoyl-sn-glycero-3-phosphate is a phospholipid containing the long-chain (14:0) myristic acid inserted at the sn-1 and sn-2 positions. It may be useful in evaluating the role of PAs in micelles, liposomes, and artificial membranes.
Brand Name:
Vulcanchem
CAS No.:
80724-31-8
VCID:
VC0149159
InChI:
InChI=1S/C31H61O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(32)37-27-29(28-38-40(34,35)36)39-31(33)26-24-22-20-18-16-14-12-10-8-6-4-2;/h29H,3-28H2,1-2H3,(H2,34,35,36);/q;+1/p-1/t29-;/m1./s1
SMILES:
CCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)[O-])OC(=O)CCCCCCCCCCCCC.[Na+]
Molecular Formula:
C31H60O8P • Na
Molecular Weight:
614.8
1,2-Dimyristoyl-sn-glycero-3-phosphate (sodium salt)
CAS No.: 80724-31-8
Reference Standards
VCID: VC0149159
Molecular Formula: C31H60O8P • Na
Molecular Weight: 614.8
| CAS No. | 80724-31-8 |
|---|---|
| Product Name | 1,2-Dimyristoyl-sn-glycero-3-phosphate (sodium salt) |
| Molecular Formula | C31H60O8P • Na |
| Molecular Weight | 614.8 |
| IUPAC Name | sodium;[(2R)-2,3-di(tetradecanoyloxy)propyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C31H61O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(32)37-27-29(28-38-40(34,35)36)39-31(33)26-24-22-20-18-16-14-12-10-8-6-4-2;/h29H,3-28H2,1-2H3,(H2,34,35,36);/q;+1/p-1/t29-;/m1./s1 |
| Standard InChIKey | UBSPGYHFNIKQIP-XXIQNXCHSA-M |
| SMILES | CCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)[O-])OC(=O)CCCCCCCCCCCCC.[Na+] |
| Appearance | Unit:100 mgPurity:98+%Physical solid |
| Description | Phosphatidic acids (PAs) can be formed by the acylation of lysophosphatidic acids, the phosphorylation of diacylglycerols, or the removal of the choline group from phosphatidylcholine. They have important roles in intracellular and extracellular signaling. 1,2-Dimyristoyl-sn-glycero-3-phosphate is a phospholipid containing the long-chain (14:0) myristic acid inserted at the sn-1 and sn-2 positions. It may be useful in evaluating the role of PAs in micelles, liposomes, and artificial membranes. |
| Synonyms | 1,1’-[(1R)-1-[(Phosphonooxy)methyl]-1,2-ethanediyl] Ester Tetradecanoic Acid Sodium Salt; (1R)-1-[(Phosphonooxy)methyl]-1,2-ethanediyl Ester Tetradecanoic Acid Monosodium Salt; 1,2-Dimyristoyl-sn-glycero-3-phosphate Monosodium Salt; Monosodium 1,2-Di |
| Reference | 1. J. Faraudo and A. Travesset “Phosphatidic Acid Domains in Membranes: Effect of Divalent Counterions” Biophysical Journal, Vol. 92 pp. 2806-2818, 20072. E. Kooijman et al. “Modulation of Membrane Curvature by Phosphatidic Acid and Lysophosphatidic Acid” Traffic, Vol. 4(3) pp. 162-174, 20033. K. Athenstaedt and G. Daum “Phosphatidic acid, a key intermediate in lipid metabolism” European Journal of Biochemistry, Vol. 266 pp. 1-16, 19994. M. Hodgkin et al. “Diacylglycerols and phosphatidates: which molecular species are intracellular messengers?” Trends in Biochemical Sciences, Vol. 23(6) pp. 200-204, 19985. A. Gimenez et al. “Regulation of Phosphatidic Acid Levels in Trypanosoma cruzi” Lipids, vol. 46 pp. 969-979, 2011 |
| PubChem Compound | 46891878 |
| Last Modified | Nov 11 2021 |
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